2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione

• CAS No.: 90011-95-3
• Molecular Formula: C24H16N2O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 2-[(2,5-diphenyl-1,3-oxazol-4-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C24H16N2O3/c27-23-18-13-7-8-14-19(18)24(28)26(23)15-20-21(16-9-3-1-4-10-16)29-22(25-20)17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key: SKBMTVCFQKOVDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(O2)C3=CC=CC=C3)CN4C(=O)C5=CC=CC=C5C4=O

Description

2-[(2,5-Diphenyl-1,3-oxazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C24H16N2O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of potassium phthalimide (10 g, 54 mmoles) and 4-chloromethyl-2,5-diphenyloxazole (10.4 g, 40 mmoles) in 80 cc of dimethylformamide was heated at 100° C. for 2 hours. When the solution was cooled to room temperature 300 cc of water was added. The solution was extracted with chloroform several times. The combined chloroform solution was washed with 20-30 ml of 0.2N sodium hydroxide and finally with water. After drying over sodium sulfate the chloroform was concentrated. The product precipitated out.